[2-(2,6-Dichloroanilino)-2-oxoethyl] 1-(4-fluorophenyl)cyclopentane-1-carboxylate

• Molecular Formula: C20H18Cl2FNO3
• Molecular Weight: 410.3 g/mol
• IUPAC Name: [2-(2,6-dichloroanilino)-2-oxoethyl] 1-(4-fluorophenyl)cyclopentane-1-carboxylate
• InChI: InChI=1S/C20H18Cl2FNO3/c21-15-4-3-5-16(22)18(15)24-17(25)12-27-19(26)20(10-1-2-11-20)13-6-8-14(23)9-7-13/h3-9H,1-2,10-12H2,(H,24,25)
• InChI Key: ICVOTGWGOAJHLD-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(C2=CC=C(C=C2)F)C(=O)OCC(=O)NC3=C(C=CC=C3Cl)Cl

Description

[2-(2,6-Dichloroanilino)-2-oxoethyl] 1-(4-fluorophenyl)cyclopentane-1-carboxylate is a synthetic organic compound featuring a cyclopentane core substituted with a 4-fluorophenyl group and a carboxylate ester. The ester moiety is linked to a 2-oxoethyl chain bearing a 2,6-dichloroaniline substituent. This structure combines aromatic halogenation (fluorine and chlorine) with a conformationally constrained cyclopentane ring, which may influence its physicochemical and biological properties.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Analysis

The compound shares functional motifs with several sulfonamide- and piperazine-containing analogs synthesized in . Below is a comparative analysis based on substituents, synthesis, and properties:

Compound	Core Structure	Key Substituents	Melting Point (°C)	Yield (%)	Characterization Methods
[Target Compound]	Cyclopentane	4-Fluorophenyl, 2,6-dichloroanilino-oxoethyl ester	N/A	N/A	Likely NMR, MS (inferred from [1])
N-(2-(4-Benzhydrylpiperazin-1-yl)-2-oxoethyl)-3-(sulfamoyl-amino)benzenesulfonamide (6d)	Piperazine-sulfonamide	Benzhydryl, sulfamoylaminophenylsulfonyl	132–135	78	¹H/¹³C/¹⁹F NMR, ESI-MS
1-(Bis(4-Fluorophenyl)methyl)-4-((4-sulfamoylaminophenyl)sulfonyl)piperazine (6i)	Piperazine-sulfonamide	Bis(4-fluorophenyl)methyl, 4-sulfamoylaminophenylsulfonyl	228–230	82	¹H/¹³C/¹⁹F NMR, ESI-MS

Key Observations:

The ester group in the target compound contrasts with the sulfonamide groups in ’s analogs, affecting solubility and metabolic stability.

Halogenation Patterns: The 4-fluorophenyl group in the target compound is also present in analogs like 6i and 6j, suggesting shared strategies to enhance lipophilicity and resistance to oxidative metabolism. The 2,6-dichloroanilino substituent in the target compound introduces steric bulk and electron-withdrawing effects, which may influence binding affinity compared to the sulfamoylaminophenyl groups in ’s compounds .

Synthesis and Yields :

• Compounds in were synthesized with yields ranging from 78% to 82% , utilizing nucleophilic substitution and sulfonylation reactions. The absence of data for the target compound precludes direct yield comparisons, but similar esterification or coupling reactions may apply.

Thermal Stability :

• Melting points for sulfonamide analogs (132–230°C) indicate high crystallinity, likely due to hydrogen-bonding networks involving sulfonamide and piperazine groups. The target compound’s ester linkage and cyclopentane core may result in lower melting points, though experimental data are needed.

Implications of Structural Variations

• Bioactivity : Sulfonamide-containing analogs (e.g., 6d , 6i ) are often explored as enzyme inhibitors (e.g., carbonic anhydrase), whereas ester-based compounds like the target may exhibit protease or receptor-modulating activity.
• Solubility: The piperazine-sulfonamide scaffold in ’s compounds enhances water solubility via polar interactions, whereas the target compound’s ester and dichloroanilino groups may favor membrane permeability .

Research Findings and Validation

• Structural Characterization : While emphasizes ¹H/¹³C/¹⁹F NMR and ESI-MS for compound validation, the target compound would require similar techniques to confirm regiochemistry and purity.
• Crystallography : and highlight the use of SHELX programs for small-molecule crystallography. If the target compound’s crystal structure is resolved, SHELXL or SHELXTL could refine its geometry and validate stereochemical assignments .